7-Bromo-2-[3-(dimethylamino)propyl]-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C22H21BrN2O3
• Molecular Weight: 441.3 g/mol
• IUPAC Name: 7-bromo-2-[3-(dimethylamino)propyl]-1-phenyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H21BrN2O3/c1-24(2)11-6-12-25-19(14-7-4-3-5-8-14)18-20(26)16-13-15(23)9-10-17(16)28-21(18)22(25)27/h3-5,7-10,13,19H,6,11-12H2,1-2H3
• InChI Key: IFDQTFHJXVXPEW-UHFFFAOYSA-N
• SMILES: CN(C)CCCN1C(C2=C(C1=O)OC3=C(C2=O)C=C(C=C3)Br)C4=CC=CC=C4

Description

7-Bromo-2-[3-(dimethylamino)propyl]-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as BDP, is a chemical compound that has been studied for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 7-Bromo-2-[3-(dimethylamino)propyl]-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cell growth and division. This leads to the death of cancer cells and the inhibition of tumor growth.
Biochemical and Physiological Effects:
7-Bromo-2-[3-(dimethylamino)propyl]-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to exhibit cytotoxic effects on cancer cells, leading to cell death and inhibition of tumor growth. It has also been shown to have a low toxicity profile in normal cells, making it a potential candidate for cancer treatment. Additionally, 7-Bromo-2-[3-(dimethylamino)propyl]-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been studied for its potential use as a fluorescent probe for imaging biological systems.

Advantages and Limitations for Lab Experiments

One advantage of using 7-Bromo-2-[3-(dimethylamino)propyl]-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its potential as a cytotoxic agent for cancer treatment. Additionally, its fluorescent properties make it a useful tool for imaging biological systems. However, one limitation of using 7-Bromo-2-[3-(dimethylamino)propyl]-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is its high cost and limited availability, which may make it difficult to use in large-scale experiments.

Future Directions

There are several potential future directions for research on 7-Bromo-2-[3-(dimethylamino)propyl]-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One area of interest is its potential as a cancer treatment, particularly in combination with other cytotoxic agents. Additionally, further research is needed to fully understand the mechanism of action of 7-Bromo-2-[3-(dimethylamino)propyl]-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione and its potential use as a fluorescent probe for imaging biological systems. Finally, research is needed to develop more cost-effective and scalable synthesis methods for 7-Bromo-2-[3-(dimethylamino)propyl]-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione to make it more accessible for use in scientific research.

Synthesis Methods

The synthesis of 7-Bromo-2-[3-(dimethylamino)propyl]-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the reaction of 7-bromo-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione with 3-(dimethylamino)propylamine. This reaction is typically carried out in the presence of a catalyst and under specific reaction conditions to yield 7-Bromo-2-[3-(dimethylamino)propyl]-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in high purity.

Scientific Research Applications

7-Bromo-2-[3-(dimethylamino)propyl]-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to exhibit cytotoxic effects on cancer cells, making it a potential candidate for cancer treatment. Additionally, 7-Bromo-2-[3-(dimethylamino)propyl]-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been studied for its potential use as a fluorescent probe for imaging biological systems.